Cas no 1018652-50-0 (6-Amino-3-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 6-Amino-3-methyl-1,2-dihydroquinolin-2-one
• CAS No: 1018652-50-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD10036880
• CID: 2115246
• PubChem ID: 28809409
• Update Time: 2025-05-23

6-Amino-3-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-methyl-2(1H)-Quinolinone
• 1018652-50-0
• CS-0439990
• 6-amino-3-methyl-1H-quinolin-2-one
• MFCD10036880
• EN300-226347
• 6-Amino-3-methylquinolin-2(1H)-one
• 6-amino-3-methyl-1,2-dihydroquinolin-2-one
• AKOS006303356
• 829-131-9
• Z1198274747
• NS-01427
• TQB65250
• DA-36592
• SCHEMBL14721573
• 6-Amino-3-methyl-1,2-dihydroquinolin-2-one

• MDL： MFCD10036880
• Inchi： 1S/C10H10N2O/c1-6-4-7-5-8(11)2-3-9(7)12-10(6)13/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： JKJQAOVIGICVSX-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2C=C(C=CC=2N1)N

Computed Properties

• Exact Mass: 174.079313g/mol
• Monoisotopic Mass: 174.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.2g/mol
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Amino-3-methyl-1,2-dihydroquinolin-2-one

6-Amino-3-methyl-1,2-dihydroquinolin-2-one (CAS No. 1018652-50-0)

6-Amino-3-methyl-1,2-dihydroquinolin-2-one, also known by its CAS registry number CAS No. 1018652-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinolinone family, which has been extensively studied for its diverse biological activities and potential applications in drug development. The structure of 6-Amino-3-methyl-1,2-dihydroquinolin-2-one features a quinoline skeleton with an amino group at position 6 and a methyl group at position 3, contributing to its unique chemical properties.

The synthesis of 6-Amino-3-methyl-1,2-dihydroquinolin-2-one involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure has been optimized to enhance its stability and bioavailability, which are critical factors in pharmaceutical applications.

6-Amino-3-methyl-1,2-dihydroquinolin-2-one has demonstrated promising biological activities in various assays. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are highly desirable in the development of therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, research has highlighted its potential as a lead compound for the design of novel anticancer drugs due to its ability to inhibit key enzymes involved in cancer cell proliferation.

In recent years, there has been growing interest in exploring the pharmacokinetic profile of CAS No. 1018652-50-0. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into optimizing the compound's bioavailability and minimizing potential toxicity.

The application of 6-Amino-3-methyl-1,2-dihydroquinolin-2-one extends beyond pharmacology into materials science. Researchers have investigated its potential as a precursor for the synthesis of advanced materials with tailored electronic properties. For example, derivatives of this compound have been used in the development of organic semiconductors and light-emitting diodes (LEDs), showcasing its versatility across multiple disciplines.

In conclusion, CAS No. 1018652-50-0, or 6-Amino-3-methyl-1,